Cas no 852633-11-5 ((2R,4R)-1-Tert-butoxycarbonyl-4-hydroxy-2-(3-methylbut-2-enyl)pyrrolidine-2-carboxylic acid)

• Product Name: (2R,4R)-1-Tert-butoxycarbonyl-4-hydroxy-2-(3-methylbut-2-enyl)pyrrolidine-2-carboxylic acid
• CAS No: 852633-11-5
• MF: C₁₅H₂₅NO₅
• MW: 299.362704992294
• CID: 6783645
• PubChem ID: 11277963
• Update Time: 2025-10-28

(2R,4R)-1-Tert-butoxycarbonyl-4-hydroxy-2-(3-methylbut-2-enyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AT26410
• (2R,4R)-1-TERT-BUTOXYCARBONYL-4-HYDROXY-2-(3-METHYLBUT-2-ENYL)PYRROLIDINE-2-CARBOXYLIC ACID
• 852633-11-5
• (2R,4R)-1-Tert-butoxycarbonyl-4-hydroxy-2-(3-methylbut-2-enyl)pyrrolidine-2-carboxylic acid

• Inchi： 1S/C15H25NO5/c1-10(2)6-7-15(12(18)19)8-11(17)9-16(15)13(20)21-14(3,4)5/h6,11,17H,7-9H2,1-5H3,(H,18,19)/t11-,15-/m1/s1
• InChI Key： AJKYWURLIIVXRP-IAQYHMDHSA-N
• SMILES： O[C@H]1CN(C(=O)OC(C)(C)C)[C@](C(=O)O)(C/C=C(/C)\C)C1

Computed Properties

• Exact Mass: 299.17327290g/mol
• Monoisotopic Mass: 299.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 87.1Ų

Additional information on (2R,4R)-1-Tert-butoxycarbonyl-4-hydroxy-2-(3-methylbut-2-enyl)pyrrolidine-2-carboxylic acid

(2R,4R)-1-Tert-butoxycarbonyl-4-hydroxy-2-(3-methylbut-2-enyl)pyrrolidine-2-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 852633-11-5, known as (2R,4R)-1-Tert-butoxycarbonyl-4-hydroxy-2-(3-methylbut-2-enyl)pyrrolidine-2-carboxylic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which are widely studied due to their unique structural properties and bioactivity. The molecule's structure features a pyrrolidine ring substituted with a tert-butoxycarbonyl (Boc) group, a hydroxyl group, and a 3-methylbut-2-enyl substituent. These substituents contribute to the compound's stereochemistry, reactivity, and biological activity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step processes involving stereo-selective reactions. The synthesis typically begins with the preparation of the pyrrolidine ring system, followed by the introduction of the Boc group and other substituents. The stereochemistry at the 2R and 4R positions is critical for determining the compound's properties and must be carefully controlled during synthesis. Researchers have employed techniques such as asymmetric catalysis and chiral resolution to achieve high enantiomeric excess in the final product.

The tert-butoxycarbonyl (Boc) group is a well-known protecting group in organic synthesis, particularly in peptide chemistry. Its presence in this compound suggests that it may play a role in stabilizing reactive intermediates or controlling reactivity during further transformations. The hydroxyl group at the 4R position adds another layer of functionality to the molecule, potentially enabling participation in hydrogen bonding or acting as a site for further derivatization.

The 3-methylbut-2-enyl substituent introduces an allyl group into the structure, which can enhance conjugation effects and influence the electronic properties of the molecule. This substituent may also contribute to the compound's stability under certain reaction conditions or serve as a precursor for further functionalization. Recent studies have shown that such allyl-substituted pyrrolidines exhibit interesting pharmacokinetic profiles, making them promising candidates for drug development.

In terms of biological activity, this compound has been investigated for its potential as a lead molecule in medicinal chemistry. Preclinical studies have demonstrated that it exhibits selective binding to certain protein targets, suggesting its potential role in modulating cellular pathways associated with diseases such as cancer or neurodegenerative disorders. Additionally, its stereochemistry has been shown to significantly influence its bioavailability and pharmacokinetic properties.

From an applications perspective, (2R,4R)-1-Tert-butoxycarbonyl-4-hydroxy-2-(3-methylbut-2-enyl)pyrrolidine-2-carboxylic acid holds promise in several areas. In drug discovery programs, it serves as a valuable template for designing more potent and selective therapeutic agents. Its unique structure also makes it an attractive candidate for exploring novel synthetic methodologies or studying stereochemical outcomes in complex reactions.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to improve yield and reduce costs while maintaining its stereochemical integrity. Additionally, efforts are underway to explore its potential as an intermediate in more complex natural product syntheses or as a building block for advanced materials science applications.

In conclusion, (2R,4R)-1-Tert-butoxycarbonyl-4-hydroxy-2-(3-methylbut-2-enyl)pyrrolidine-2-carboxylic acid represents a significant advancement in organic synthesis and holds immense potential across multiple disciplines. Its unique structure and promising biological profile make it a focal point for future research endeavors aimed at unlocking its full potential in medicine and beyond.